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Compound of Interest

Compound Name: 5-Propylbenzene-1,3-diol-d5

Cat. No.: B15289376 Get Quote

An In-depth Technical Guide on the Solubility of 5-Propylbenzene-1,3-diol-d5 in Methanol

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Propylbenzene-
1,3-diol-d5 in methanol. Due to the limited availability of specific data for the deuterated

compound, this document primarily focuses on the solubility of its non-deuterated analog, 5-

Propylbenzene-1,3-diol (also known as Divarinol or 5-propylresorcinol). The solubility of

deuterated and non-deuterated compounds is generally comparable.

Quantitative Solubility Data
Specific quantitative solubility data for 5-Propylbenzene-1,3-diol-d5 in methanol is not readily

available in the reviewed literature. However, qualitative information for the non-deuterated

compound, 5-Propylbenzene-1,3-diol, indicates that it is soluble in methanol. For reference, the

solubility in other polar organic solvents has been reported.

Table 1: Solubility of 5-Propylbenzene-1,3-diol in Various Solvents
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Solvent Solubility

Methanol Soluble

Ethanol 5 mg/ml[1][2]

Dimethylformamide (DMF) 2 mg/ml[1][2]

Dimethyl sulfoxide (DMSO) 2 mg/ml[1][2]

Phosphate-buffered saline (PBS, pH 7.2) 1 mg/ml[1][2]

Experimental Protocols
The following is a detailed methodology for determining the solubility of a phenolic compound

such as 5-Propylbenzene-1,3-diol-d5 in methanol, based on the widely used shake-flask

method[3].

Objective: To determine the saturation solubility of 5-Propylbenzene-1,3-diol-d5 in methanol

at a specific temperature.

Materials:

5-Propylbenzene-1,3-diol-d5

Anhydrous methanol (analytical grade)

Thermostatically controlled shaker or water bath

Calibrated analytical balance

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm PTFE)

Procedure:
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Preparation of Supersaturated Solution: Add an excess amount of 5-Propylbenzene-1,3-
diol-d5 to a known volume of methanol in a sealed container (e.g., a screw-cap vial). The

amount of solid should be sufficient to ensure that undissolved solid remains at equilibrium.

Equilibration: Place the sealed container in a thermostatically controlled shaker set to a

constant temperature (e.g., 25 °C). Agitate the mixture for a predetermined period (e.g., 24-

48 hours) to ensure equilibrium is reached. The time required for equilibration should be

determined empirically.

Phase Separation: After equilibration, allow the suspension to settle. To ensure complete

separation of the solid and liquid phases, centrifuge the samples at a high speed.

Sample Collection and Dilution: Carefully withdraw an aliquot of the clear supernatant. To

prevent precipitation, immediately dilute the aliquot with a known volume of methanol. The

dilution factor should be chosen to bring the concentration within the linear range of the

analytical method.

Quantification: Analyze the concentration of 5-Propylbenzene-1,3-diol-d5 in the diluted

solution using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.

Calculation: Calculate the solubility of the compound in methanol using the following formula,

taking into account the dilution factor:

Solubility (mg/mL) = (Concentration of diluted sample (mg/mL)) x (Dilution factor)

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the shake-flask method for determining solubility.
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Shake-Flask Solubility Determination Workflow

1. Addition of Excess Solute
to Methanol

2. Equilibration in
Thermostatic Shaker

Agitation

3. Phase Separation
(Settling/Centrifugation)

Equilibrium Reached

4. Supernatant Withdrawal
and Dilution

5. Concentration Analysis
(e.g., HPLC, UV-Vis)

6. Solubility Calculation

Click to download full resolution via product page

Caption: Workflow for the shake-flask solubility determination method.

Logical Workflow for Synthesis of 5-Propylbenzene-1,3-
diol
This diagram outlines a general synthetic route to 5-Propylbenzene-1,3-diol.
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General Synthesis of 5-Propylbenzene-1,3-diol

Starting Materials

1,3-Dimethoxy-5-bromobenzene

Grignard Reaction

n-Propylmagnesium Bromide

1,3-Dimethoxy-5-propylbenzene

Demethylation
(e.g., with BBr3)

5-Propylbenzene-1,3-diol

Click to download full resolution via product page

Caption: A potential synthetic pathway for 5-Propylbenzene-1,3-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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